Synthesis of chiral sultams with two adjacent stereocenters via palladium-catalyzed dynamic kinetic resolution†
Organic Chemistry Frontiers Pub Date: 2018-01-16 DOI: 10.1039/C7QO01098B
Abstract
A palladium-catalyzed intramolecular asymmetric reductive amination of racemic α-branched ketones bearing the poorly nucleophilic sulfonamides has been successfully developed through dynamic kinetic resolution, providing chiral δ-sultams with two contiguous stereogenic centers with high diastereoselectivity and enantioselectivity.
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Journal Name：Organic Chemistry Frontiers
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